N-(4-(N-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[2-[2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethylsulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C21H21N5O4S2/c1-14(27)23-16-5-9-19(10-6-16)32(28,29)22-12-11-17-13-31-21-24-20(25-26(17)21)15-3-7-18(30-2)8-4-15/h3-10,13,22H,11-12H2,1-2H3,(H,23,27)
• InChI Key: FMUFYGCUFPGJLG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)OC
• Molecular Formula: C21H21N5O4S2
• Molecular Weight: 471.6 g/mol

Description

“N-(4-(N-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)sulfamoyl)phenyl)acetamide” is a compound that has been studied for its potential neuroprotective and anti-neuroinflammatory properties. It is part of a series of novel triazole-pyrimidine-based compounds.

Synthesis Analysis

The synthesis of these compounds involves a series of steps, including the design, synthesis, and characterization by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The exact synthesis process for this specific compound is not detailed in the available literature.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazolo[3,2-b][1,2,4]triazol-6-yl group attached to a 4-methoxyphenyl group. Further structural details are not available in the retrieved sources.

Scientific Research Applications

Anticancer Activity

. They can be used in the development of new drugs for the treatment of various types of cancer.

Antimicrobial Activity

. Some of the synthesized compounds exhibited strong in vitro activity against S. aureus and E. .

Analgesic and Anti-inflammatory Activity

.

Antioxidant Activity

. This makes them potentially useful in the treatment of diseases caused by oxidative stress.

Antiviral Activity

. This suggests potential applications in the development of new antiviral drugs.

Enzyme Inhibition

. This makes them potentially useful in the treatment of diseases related to these enzymes.

Antitubercular Agents

. This suggests potential applications in the treatment of tuberculosis.

Drug Design and Development

. .

Mechanism of Action

Target of Action

The compound N-[4-({2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}sulfamoyl)phenyl]acetamide is a derivative of the triazole class of compounds . Triazole compounds are known to bind to a variety of enzymes and receptors in the biological system, showing versatile biological activities

Mode of Action

It is known that nitrogen atoms of the 1,2,4-triazole ring in similar compounds bind to the iron in the heme moiety of cytochrome p450 enzymes . This interaction could potentially alter the function of these enzymes, leading to various biological effects.

Biochemical Pathways

Triazole derivatives are known to exhibit a wide range of pharmacological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities . This suggests that the compound could potentially affect multiple biochemical pathways.

Pharmacokinetics

Triazole derivatives are known for their good pharmacokinetic and pharmacodynamic properties, and their resistance to metabolic degradation . These properties could potentially influence the bioavailability of the compound.

Result of Action

Given the wide range of biological activities exhibited by triazole derivatives , it is likely that the compound could have multiple effects at the molecular and cellular level.